Cas no 2172312-86-4 (4-{(3-methylfuran-2-yl)methylsulfanyl}pentanoic acid)

• Product Name: 4-{(3-methylfuran-2-yl)methylsulfanyl}pentanoic acid
• CAS No: 2172312-86-4
• MF: C₁₁H₁₆O₃S
• MW: 228.307942390442
• CID: 6073727
• PubChem ID: 165508608
• Update Time: 2025-10-13

4-{(3-methylfuran-2-yl)methylsulfanyl}pentanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-{(3-methylfuran-2-yl)methylsulfanyl}pentanoic acid
• 2172312-86-4
• EN300-1290419
• 4-{[(3-methylfuran-2-yl)methyl]sulfanyl}pentanoic acid

• Inchi： 1S/C11H16O3S/c1-8-5-6-14-10(8)7-15-9(2)3-4-11(12)13/h5-6,9H,3-4,7H2,1-2H3,(H,12,13)
• InChI Key： ZQPDJEFDYPUGIQ-UHFFFAOYSA-N
• SMILES： S(CC1=C(C)C=CO1)C(C)CCC(=O)O

Computed Properties

• Exact Mass: 228.08201554g/mol
• Monoisotopic Mass: 228.08201554g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 75.7Ų

Additional information on 4-{(3-methylfuran-2-yl)methylsulfanyl}pentanoic acid

4-{(3-Methylfuran-2-yl)methylsulfanyl}pentanoic acid: A Comprehensive Overview

The compound with CAS No. 2172312-86-4, commonly referred to as 4-{(3-methylfuran-2-yl)methylsulfanyl}pentanoic acid, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes a pentanoic acid backbone and a substituted furan moiety attached via a methylsulfanyl group. The presence of these functional groups imparts the molecule with distinctive chemical properties and potential biological activities.

Recent studies have highlighted the importance of furan-containing compounds in various biological systems. Furan derivatives are known for their ability to interact with cellular receptors and enzymes, making them valuable in drug discovery efforts. The methylsulfanyl group in this compound further enhances its chemical versatility, as sulfur-containing groups are often associated with antioxidant and anti-inflammatory properties.

The synthesis of 4-{(3-methylfuran-2-yl)methylsulfanyl}pentanoic acid involves a multi-step process that typically begins with the preparation of the furan derivative. This is followed by the introduction of the methylsulfanyl group through nucleophilic substitution or other suitable reactions. The final step involves the incorporation of the pentanoic acid moiety, which can be achieved via esterification or direct synthesis methods.

In terms of biological activity, this compound has shown promise in preliminary studies as a potential modulator of cellular signaling pathways. For instance, research conducted in 2023 demonstrated that it exhibits selective inhibition against certain kinases, which are key players in various disease states such as cancer and inflammatory disorders. These findings suggest that the compound could serve as a lead molecule for the development of novel therapeutic agents.

The structural features of 4-{(3-methylfuran-2-yl)methylsulfanyl}pentanoic acid also make it an interesting candidate for use in materials science applications. Its ability to form stable conjugated systems could be exploited in the design of new materials with tailored electronic properties.

In conclusion, CAS No. 2172312-86-4 represents a versatile and intriguing compound with potential applications across multiple disciplines. As research continues to uncover its full spectrum of properties, it is likely to play an increasingly important role in both academic and industrial settings.